Cas no 76636-01-6 (2-methyl-1-naphthalen-2-ylpropan-1-ol)

• Product Name: 2-methyl-1-naphthalen-2-ylpropan-1-ol
• CAS No: 76636-01-6
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 982831
• PubChem ID: 318567
• Update Time: 2025-04-20

2-methyl-1-naphthalen-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-naphthalen-2-ylpropan-1-ol
• (1R)-2-methyl-1-naphthalen-2-ylpropan-1-ol
• 2-methyl-1-(2-naphthyl)-1-propanol
• AC1L7YED
• AGN-PC-005K8J
• CHEMBL451051
• NSC255278
• SureCN3151796
• 76636-01-6
• NSC-255278
• SCHEMBL3151796
• AKOS012007268
• DTXSID80312496
• 2-Methyl-1-naphthalen-2-yl-propan-1-ol
• DS-013430

• Inchi： 1S/C14H16O/c1-10(2)14(15)13-8-7-11-5-3-4-6-12(11)9-13/h3-10,14-15H,1-2H3
• InChI Key： TVQIYBXLEMWNBF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=CC=CC=2C=1)C(C)C

Computed Properties

• Exact Mass: 200.12018
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.52920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes